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  4. Methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 494219-48-6
VCID: VC0453906
InChI: InChI=1S/C21H20N4O3S/c1-12-17(20(27)28-4)18(14-8-6-5-7-9-14)25-19(26)16(29-21(25)23-12)10-15-11-22-24(3)13(15)2/h5-11,18H,1-4H3/b16-10+
SMILES: CC1=C(C(N2C(=O)C(=CC3=C(N(N=C3)C)C)SC2=N1)C4=CC=CC=C4)C(=O)OC
Molecular Formula: C21H20N4O3S
Molecular Weight: 408.5g/mol

Methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 494219-48-6

Main Products

VCID: VC0453906

Molecular Formula: C21H20N4O3S

Molecular Weight: 408.5g/mol

Methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 494219-48-6

CAS No. 494219-48-6
Product Name Methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C21H20N4O3S
Molecular Weight 408.5g/mol
IUPAC Name methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C21H20N4O3S/c1-12-17(20(27)28-4)18(14-8-6-5-7-9-14)25-19(26)16(29-21(25)23-12)10-15-11-22-24(3)13(15)2/h5-11,18H,1-4H3/b16-10+
Standard InChIKey FGXTTWHUXXPEAA-MHWRWJLKSA-N
Isomeric SMILES CC1=C(C(N2C(=O)/C(=C\C3=C(N(N=C3)C)C)/SC2=N1)C4=CC=CC=C4)C(=O)OC
SMILES CC1=C(C(N2C(=O)C(=CC3=C(N(N=C3)C)C)SC2=N1)C4=CC=CC=C4)C(=O)OC
Canonical SMILES CC1=C(C(N2C(=O)C(=CC3=C(N(N=C3)C)C)SC2=N1)C4=CC=CC=C4)C(=O)OC
PubChem Compound 11838277
Last Modified Nov 11 2021
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